Cas no 49616-56-0 (Methyl (E/Z)-3-(pyrrol-2-yl)propenoate)

• Product Name: Methyl (E/Z)-3-(pyrrol-2-yl)propenoate
• CAS No: 49616-56-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 2640242
• PubChem ID: 13046810
• Update Time: 2025-04-21

Methyl (E/Z)-3-(pyrrol-2-yl)propenoate Chemical and Physical Properties

Names and Identifiers

• Methyl (E/Z)-3-(pyrrol-2-yl)propenoate
• 3-pyrrol-2-yl-acrylic acid methyl ester;
• METHYL (2E)-3-(1H-PYRROL-2-YL)PROP-2-ENOATE
• DTXCID00657679
• Methyl 3-(1h-pyrrol-2-yl)acrylate
• DTXSID20706931
• Z1623872261
• SCHEMBL6383870
• AKOS017531485
• 997-162-6
• Methyl (E)-3-(1H-pyrrol-2-yl)acrylate
• MFCD20692862
• Methyl (E)-3-(1H-pyrrol-2-yl)prop-2-enoate
• EN300-126203
• 49616-56-0
• 2-Propenoic acid, 3-(1H-pyrrol-2-yl)-, methyl ester, (E)-
• CS-0451045
• 32585-91-4
• (E)-methyl 3-(1H-pyrrol-2-yl)acrylate
• SCHEMBL12728959
• methyl 3-(1H-pyrrol-2-yl)prop-2-enoate
• EN300-1455877

• Inchi： 1S/C8H9NO2/c1-11-8(10)5-4-7-3-2-6-9-7/h2-6,9H,1H3/b5-4+
• InChI Key： FWODYBSMOMHLDY-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C1=CC=CN1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09000
• LogP: 1.20090